![molecular formula C10H12N2O2 B139978 4-(4-Aminophenyl)morpholin-3-one CAS No. 438056-69-0](/img/structure/B139978.png)
4-(4-Aminophenyl)morpholin-3-one
Overview
Description
4-(4-Aminophenyl)morpholin-3-one is an off-white solid . It is used in the preparation of various Morpholine based pharmaceuticals . It is also a key intermediate of rivaroxaban .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with the oxidation of 2-(2-chloroethoxy)ethanol to 2-(2-chloroethoxy)-acetic acid with aqueous sodium- or calcium-hypochlorite and a catalyst. This is then reacted with 4-nitro-aniline with a phenylboronic acid catalyst. The resulting 2-(2-chloroetoxy)-N-(4-nitrophenyl)acetamide is transformed to 4-(4-nitrophenyl)morpholin-3-one in a “one-pot” procedure. Finally, the 4-(4-nitrophenyl)morpholin-3-one is hydrogenated to produce this compound .Molecular Structure Analysis
The molecular formula of this compound is C10H12N2O2 . The molecular weight is 192.21 . The SMILES string representation is Nc1ccc(cc1)N2CCOCC2=O .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The key reactions include oxidation, reaction with 4-nitro-aniline, transformation to 4-(4-nitrophenyl)morpholin-3-one, and final hydrogenation .Physical And Chemical Properties Analysis
This compound is an off-white solid . Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 .Scientific Research Applications
Multicomponent Synthesis
4-(4-Aminophenyl)morpholin-3-one is utilized in the efficient one-pot synthesis of new 1,4-dihydropyridine derivatives through multicomponent reactions. This process includes the reaction of 4-(4-aminophenyl) morpholin-3-one with various pyrazole aldehydes and ethylacetoacetate or methylacetoacetate, leading to the creation of various derivatives. These compounds are characterized using IR, Mass, 1H NMR, 13C NMR spectroscopy, and elemental analysis, showcasing their potential for diverse applications in scientific research (Prajapati, Senjani, & Naliapara, 2015).
Antimicrobial Agent Synthesis
Studies have synthesized novel series of Schiff bases of 4-(4-aminophenyl)-morpholine and screened them for antimicrobial activities. The synthesized compounds displayed notable antibacterial and antifungal activities, suggesting their potential as antimicrobial agents. The compounds' effectiveness was determined against various bacterial and fungal strains, and their structures were confirmed through various spectroscopic techniques (Panneerselvam et al., 2005).
Thermodynamic Studies
The solubility of 4-(4-Aminophenyl)-3-morpholinone in various solvents, including 1,4-dioxane, methanol, and ethanol, has been measured under different temperatures. This research provides valuable data on the compound's thermodynamic properties, like Gibbs energy, enthalpy, and entropy. Such studies are essential for understanding the compound's behavior in different chemical environments and for pharmaceutical formulation (Yang et al., 2016).
Anticoagulant Intermediate Synthesis
4-(4-Aminophenyl)-3-morpholinone serves as a key intermediate in the synthesis of the anticoagulant rivaroxaban. This compound is synthesized through various routes, such as nitration, N-arylation, acylation, and cyclization. The overall yield and effectiveness of these synthesis methods are critical for the production of rivaroxaban, highlighting the compound's significance in medicinal chemistry (Lingyan et al., 2011).
Antitumor Activity
The compound has been used as a starting point in synthesizing derivatives with potential antitumor activities. These derivatives are tested for their effectiveness against cancer cells, demonstrating the compound's role in developing new cancer treatments. The synthesis processes and biological properties of these derivatives are an area of active research, contributing to the ongoing search for novel anticancer agents (Isakhanyan et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-(4-Aminophenyl)morpholin-3-one is Factor Xa (fXa) . Factor Xa is a trypsin-like serine protease involved in the process of blood coagulation . It acts at the convergence point of the extrinsic and intrinsic coagulation pathways . As a component of the prothrombinase complex, Factor Xa converts prothrombin to thrombin via proteolysis .
Mode of Action
This compound serves as a P4-ligand within the enzyme pocket of Factor Xa . By binding to this pocket, it inhibits the activity of Factor Xa, thereby preventing the conversion of prothrombin to thrombin . This inhibition effectively controls thrombogenesis with a minimal effect on bleeding .
Biochemical Pathways
The compound affects the coagulation pathways by inhibiting Factor Xa . This inhibition disrupts the conversion of prothrombin to thrombin, a crucial step in blood clot formation . As a result, the downstream effects include a reduction in thrombogenesis, which is the formation of potentially harmful blood clots .
Pharmacokinetics
This compound, as a non-benzamidine compound, was developed to have more favorable oral profiles .
Result of Action
The inhibition of Factor Xa by this compound leads to a decrease in thrombin production . This results in a reduced ability for blood to form clots, thereby preventing thromboembolic diseases . The compound has shown excellent in vitro and in vivo efficacy .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factorsIt’s important to note that the compound should be stored at room temperature to maintain its stability.
properties
IUPAC Name |
4-(4-aminophenyl)morpholin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c11-8-1-3-9(4-2-8)12-5-6-14-7-10(12)13/h1-4H,5-7,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHCRLDZZHOVFEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(=O)N1C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90458314 | |
Record name | 4-(4-aminophenyl)morpholin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90458314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
438056-69-0 | |
Record name | 4-(4-Aminophenyl)morpholin-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=438056-69-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Aminophenyl)-3-morpholinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0438056690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(4-aminophenyl)morpholin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90458314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(4-AMINOPHENYL)-3-MORPHOLINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H6N2PY6WST | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-(4-Aminophenyl)morpholin-3-one in pharmaceutical research?
A1: this compound is a crucial building block in the synthesis of factor Xa inhibitors, a class of anticoagulant drugs. [, , , ]. Notably, it serves as a key intermediate in the production of Rivaroxaban, a widely used drug for preventing blood clots [, , ].
Q2: What are some of the synthetic routes employed to produce this compound?
A2: Several synthetic strategies exist, including a multi-step process starting from N-phenyl ethanol amine []. Another approach involves the reduction of 4-(4-Nitrophenyl)morpholin-3-one using hydrogen as a reducing agent in a water-based solvent system [].
Q3: Has this compound been incorporated into other heterocyclic systems for drug discovery?
A3: Yes, researchers have successfully incorporated this compound into various heterocyclic scaffolds, including triazolo[1,5-a]pyrimidine [], 2,4,6-trisubstituted 1,3,5-triazine [], and 2-oxo-4-((4-(3-oxomorpholino)phenyl)amino)-2H-chromene-3-carbaldehyde derivatives [], to explore their potential antimicrobial activities.
Q4: Are there any studies investigating the fluorescence properties of derivatives containing the this compound moiety?
A4: Yes, research shows that reacting this compound with Tetracyanoquinodimethane (TCNQ) yields distinct compounds, BAPMDQ and APMTQ, exhibiting enhanced fluorescence in solutions compared to their solid forms. This difference is attributed to extensive C–H−π interactions and strong H-bonding observed in the crystal structure of BAPMDQ [].
Q5: Does the carbonyl functionality in this compound contribute to any unique properties?
A5: Indeed, the carbonyl group plays a crucial role in the solid-state cation recognition ability of BAPMDQ and APMTQ, specifically towards potassium ions (K+). This recognition, triggered by mechanical grinding, leads to a distinct color change and fluorescence enhancement, potentially due to strong electrostatic interactions between K+ and the carbonyl oxygen [].
Q6: Have any computational studies been conducted on derivatives of this compound?
A6: Computational analyses, including binding energy calculations, have been performed on BAPMDQ and APMTQ. Results indicate a stronger cation−π interaction between K+ and the phenyl ring of APMTQ compared to BAPMDQ, contributing to its enhanced potassium ion recognition []. Additionally, molecular docking studies on carboxamide derivatives of this compound have been used to investigate their potential anticancer and antibacterial activities against specific targets like caspase-3 in HeLa cells and DNA-Gyrase in Staphylococcus aureus [].
Q7: What analytical techniques are commonly used to characterize this compound and its derivatives?
A7: Common characterization techniques include Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR) spectroscopy (both 1H and 13C), Mass Spectrometry (MS), and Elemental Analysis. These methods provide information about the compound's structure, purity, and elemental composition [, , , , ].
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